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Compound of Interest

Compound Name: Methyl 3-hydroxyundecanoate

Cat. No.: B1149165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Methyl 3-hydroxyundecanoate. The information is curated for researchers,

scientists, and professionals involved in drug development and related fields. This document

summarizes key data, outlines detailed experimental protocols for its characterization, and

presents a logical workflow for its analysis.

Physicochemical Properties
Methyl 3-hydroxyundecanoate is an esterified fatty acid. While specific experimental data for

this compound is limited in publicly accessible literature, its properties can be reliably estimated

based on data from closely related homologs and predictive models. The key physicochemical

data are summarized in Table 1.

Table 1: Physicochemical Properties of Methyl 3-hydroxyundecanoate and Related

Compounds
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Property
Methyl 3-
hydroxyundecanoa
te (C12)

Methyl 3-
hydroxydecanoate
(C10)

Methyl 3-
hydroxydodecanoa
te (C13)

Molecular Formula C₁₂H₂₄O₃[1] C₁₁H₂₂O₃[2][3] C₁₃H₂₆O₃[4]

Molecular Weight 216.32 g/mol [1] 202.29 g/mol [2][3] 230.34 g/mol [4]

Boiling Point
Estimated: ~300-320

°C (at 760 mmHg)

294.7 ± 13.0 °C

(Predicted)[2]
No data available

Melting Point No data available No data available No data available

Density
Estimated: ~0.94-0.96

g/cm³

0.956 ± 0.06 g/cm³

(Predicted)[2]
No data available

Solubility

Insoluble in water;

Soluble in organic

solvents (e.g.,

chloroform, methanol)

[2][5]

Soluble in chloroform

and methanol

(slightly)[2]

No data available

Appearance
Colorless to pale

yellow oil (Expected)
Colorless oil[2] No data available

CAS Number 24724-07-0[1] 62675-82-5[2][3] 72864-23-4[4]

Note: Estimated values for Methyl 3-hydroxyundecanoate are based on trends observed in

homologous fatty acid methyl esters.

Experimental Protocols
The following sections detail the methodologies for the synthesis and characterization of

Methyl 3-hydroxyundecanoate.

A common method for the synthesis of hydroxy fatty acid methyl esters is through the

biocatalytic hydroxylation of a fatty acid followed by esterification, or through chemical

synthesis from a suitable precursor.

Protocol: Chemical Synthesis[6][7]
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Reaction Setup: A solution of undecanoic acid in a suitable organic solvent (e.g., toluene) is

prepared in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

Alpha-Bromination: The solution is treated with a brominating agent (e.g., N-

bromosuccinimide) and a catalytic amount of a radical initiator (e.g., benzoyl peroxide). The

mixture is heated to reflux to facilitate the alpha-bromination of the carboxylic acid.

Hydrolysis: The resulting alpha-bromo undecanoic acid is then hydrolyzed to the

corresponding alpha-hydroxy acid using an aqueous solution of a base (e.g., sodium

hydroxide), followed by acidification.

Esterification: The 3-hydroxyundecanoic acid is esterified to its methyl ester by refluxing with

methanol in the presence of an acid catalyst (e.g., sulfuric acid).

Purification: The crude Methyl 3-hydroxyundecanoate is purified by liquid-liquid extraction

and column chromatography on silica gel.

GC-MS is a powerful technique for the identification and quantification of fatty acid methyl

esters.[8][9][10]

Protocol: GC-MS Analysis[8][9]

Sample Preparation: A dilute solution of the purified Methyl 3-hydroxyundecanoate is

prepared in a volatile organic solvent (e.g., hexane or dichloromethane).

GC-MS System: An Agilent 7890A GC system coupled to a 5975C mass selective detector

(or equivalent) can be used.

GC Conditions:

Column: A non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm ID, 0.25 µm

film thickness).

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Inlet Temperature: 250 °C.

Injection Volume: 1 µL in splitless mode.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1149165?utm_src=pdf-body
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/14617/an_01-00343-en.pdf
https://sciencesolutions.wiley.com/wp-content/uploads/2020/06/Wiley_FAMEs-Fatty-Acid-Methyl-Esters_-Mass-Spectral-Database_978-1-118-14394-0.pdf
https://jddtonline.info/index.php/jddt/article/download/3447/2628
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/application_note/14617/an_01-00343-en.pdf
https://sciencesolutions.wiley.com/wp-content/uploads/2020/06/Wiley_FAMEs-Fatty-Acid-Methyl-Esters_-Mass-Spectral-Database_978-1-118-14394-0.pdf
https://www.benchchem.com/product/b1149165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oven Temperature Program:

Initial temperature: 80 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Final hold: Hold at 280 °C for 5 minutes.

MS Conditions:

Ion Source: Electron Ionization (EI) at 70 eV.

Ion Source Temperature: 230 °C.

Mass Range: m/z 40-400.

Data Analysis: The resulting mass spectrum is compared with spectral libraries (e.g., NIST,

Wiley) for confirmation of the structure. The fragmentation pattern is analyzed to identify

characteristic ions of the 3-hydroxy fatty acid methyl ester.

NMR spectroscopy is used to elucidate the detailed molecular structure of the compound.

Protocol: ¹H and ¹³C NMR Analysis

Sample Preparation: Approximately 5-10 mg of purified Methyl 3-hydroxyundecanoate is

dissolved in 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

NMR Spectrometer: A Bruker Avance 400 MHz spectrometer (or equivalent) is used.

¹H NMR Spectroscopy:

Pulse Program: Standard single-pulse experiment.

Spectral Width: 0-12 ppm.

Number of Scans: 16.

Data Analysis: The chemical shifts, multiplicities, and integration of the peaks are analyzed

to assign the protons to the molecular structure. Expected signals include those for the
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methyl ester protons, the methine proton adjacent to the hydroxyl group, and the

methylene protons of the alkyl chain.

¹³C NMR Spectroscopy:

Pulse Program: Proton-decoupled single-pulse experiment.

Spectral Width: 0-200 ppm.

Number of Scans: 1024.

Data Analysis: The chemical shifts of the carbon signals are analyzed to confirm the

carbon skeleton, including the carbonyl carbon of the ester, the carbon bearing the

hydroxyl group, and the carbons of the alkyl chain.

Biological Activity and Signaling Pathways
Currently, there is limited specific information available in the scientific literature regarding the

biological activity and associated signaling pathways of Methyl 3-hydroxyundecanoate. While

various fatty acid methyl esters have been reported to exhibit a range of biological activities,

including antimicrobial and anti-inflammatory properties, dedicated studies on Methyl 3-
hydroxyundecanoate are lacking.[10][11] Further research is required to elucidate its potential

biological roles and mechanisms of action.

Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of

Methyl 3-hydroxyundecanoate.
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Caption: Workflow for Synthesis and Physicochemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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